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Compound of Interest

Compound Name:
5-Nitro-1H-benzo[d][1,3]oxazin-

2(4H)-one

CAS No.: 1002129-70-5

Cat. No.: B3197017

Get Quote

Executive Summary
Nitro-benzoxazinones represent a high-value pharmacophore in medicinal chemistry,

particularly for tuberculosis (TB) and oncology indications. However, their safety profile is

dominated by two critical intrinsic hazards: energetic instability associated with the nitro group

and genotoxicity stemming from metabolic bioactivation. This guide synthesizes chemical

safety data, toxicological mechanisms, and containment strategies to ensure personnel safety

and data integrity during drug development.

Part 1: Chemical Characterization & Hazard
Identification
The nitro-benzoxazinone scaffold combines a bicyclic benzoxazinone core with a nitro (

) substituent. This structural marriage dictates the primary physical and chemical hazards.

Structural Hazard Analysis
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Structural Motif Associated Hazard Mechanism of Action

Nitro Group (

)

Explosion / Energetic

Decomposition

High oxygen balance;

susceptible to rapid thermal

decomposition releasing

gases. Potential for shock

sensitivity if multi-nitrated.

Benzoxazinone Ring Skin Sensitization / Irritation

The cyclic carbamate/lactone

moiety is electrophilic. It can

acylate nucleophilic residues

(lysine/cysteine) on skin

proteins, leading to

haptenization and allergic

contact dermatitis.

Trifluoromethyl (

)
Environmental Persistence

Often present in lead

compounds (e.g., BTZ043

analogs). Increases lipophilicity

and resistance to metabolic

degradation, complicating

waste disposal.

GHS Classification (Generalized)
Based on surrogate data from PBTZ169 and 6-nitro-benzoxazinone.

Signal Word:WARNING

H302: Harmful if swallowed.[1]

H317: May cause an allergic skin reaction.

H341: Suspected of causing genetic defects (due to nitro-reduction).

H373: May cause damage to organs (Liver/Spleen) through prolonged or repeated exposure.

H410: Very toxic to aquatic life with long-lasting effects.[2]
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Part 2: Toxicological Assessment & Mechanism
The Genotoxicity Paradox
The most critical safety concern for researchers handling nitro-benzoxazinones is genotoxicity.

While the nitro group is essential for efficacy (e.g., suicide inhibition of the DprE1 enzyme in M.

tuberculosis), it is also a structural alert for mutagenicity in human cells.

Mechanism of Bioactivation: The toxicity is not inherent to the parent molecule but to its

metabolites. In hypoxic environments or via specific nitroreductases (NTR), the nitro group

undergoes a six-electron reduction.
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Figure 1: Metabolic activation pathway of nitro-benzoxazinones leading to potential

genotoxicity.

Target Organ Toxicity[3]
Hepatotoxicity: The liver is the primary site of nitro-reduction. Accumulation of reactive

hydroxylamines can deplete glutathione reserves.

Respiratory Sensitization: Inhalation of fine dusts can trigger hypersensitivity pneumonitis

due to the acylation of alveolar proteins by the benzoxazinone ring.

Part 3: Risk Management & Handling Protocols
Occupational Exposure Banding (OEB)
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Given the potency of these compounds (often active in the nanomolar range against bacteria)

and the genotoxic potential:

Default Assignment:OEB 4 (1–10 µg/m³).

Handling Requirement: High Containment.

Engineering Controls Hierarchy
Do not rely solely on PPE. The primary barrier must be engineering controls.

Operation Required Containment Rationale

Weighing (< 10 mg)
Vented Balance Enclosure

(VBE)

Prevents aerosolization of

static-prone powders.

Weighing (> 10 mg) Glovebox / Isolator

OEB 4 compounds require

total physical separation from

the operator.

Solution Prep Fume Hood (Class II)

Once dissolved, inhalation risk

decreases, but splash

protection is vital.

Synthesis/Heating Blast Shield + Fume Hood

CRITICAL: Nitro compounds

can decompose explosively.

Never heat to dryness without

a safety screen.

Protocol: Safe Weighing of Potent Nitro-Compounds
Objective: Weigh 50 mg of PBTZ169 analog without exposure.

Preparation: Activate VBE/Isolator. Verify negative pressure (-150 Pa).

Static Control: Use an ionizing bar or anti-static gun on the spatula and weighing boat. Nitro-

benzoxazinones are often crystalline and highly static, leading to "jumping" powder.
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Transfer: Open the source container only inside the enclosure. Use a disposable antistatic

micro-spatula.

Decontamination: Before removing the weighing boat, wipe the exterior with a solvent-

dampened wipe (e.g., 10% Ethanol) to capture invisible dust.

Waste: Dispose of the spatula and wipes inside the enclosure into a continuous liner bag.

Part 4: Emergency Response & Stability
Thermal Stability & Fire Fighting
Nitro-benzoxazinones are Type IV energetic materials (typically). They may not detonate but

will deflagrate (burn violently).

Fire Hazard: Thermal decomposition releases toxic nitrogen oxides (

) and sulfur oxides (

, if thio-analogs).

Extinguishing Media:Flood with water. Do not use dry chemical or foam if the fire involves a

large quantity of nitro compounds, as they provide insulation that accelerates internal

decomposition.

Incompatibility: Avoid contact with strong bases (NaOH, KOH) and reducing agents

(hydrazine, metal hydrides). Bases can deprotonate the alpha-position or open the

oxazinone ring, potentially leading to runaway exothermic reactions.

Spills and Decontamination
Scenario: 100 mg powder spill on the benchtop.

Evacuate: Clear the immediate area. Allow dust to settle (10 mins).

PPE Upgrade: Don double nitrile gloves, Tyvek sleeves, and an N95/P3 respirator.

Wet Wiping:DO NOT SWEEP. Cover the spill with a paper towel dampened with 1M Sodium

Carbonate (
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).

Chemistry: The mild base helps hydrolyze the benzoxazinone ring, rendering it less

electrophilic/reactive, while wetting prevents dust.

Removal: Scoop up the damp towel and place it in a hazardous waste bag.

Final Clean: Wipe surface with 70% Isopropanol.

Emergency Decision Logic
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Figure 2: Decision tree for emergency response involving nitro-benzoxazinones.

Part 5: Waste Management & Regulatory
Compliance
Disposal

Stream: High-Temperature Incineration.
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Labeling: Must be clearly labeled "Toxic," "Suspected Mutagen," and "Nitro-Compound

(Potential Explosive Hazard)."

Aqueous Waste: Do not pour down the drain.[3] Even trace amounts are toxic to aquatic life

(H410). Collect all aqueous washes in a dedicated carboy.

Regulatory Status
TSCA/REACH: Most nitro-benzoxazinones in drug discovery are Research & Development

(R&D) Exemption only. They are not listed on public inventories.

Transport (IATA):

Likely UN Number: UN 2811 (Toxic solid, organic, n.o.s.) or UN 3344 (Pentaerythritol

tetranitrate mixture... if explosive properties are confirmed, though rare for mono-nitro

drugs).

Default to Class 6.1 (Toxic Substance) for shipping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Macozinone | C20H23F3N4O3S | CID 57331386 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. helmcrop.com [helmcrop.com]

3. chemos.de [chemos.de]

4. Macozinone (MCZ, PBTZ-169) | Working Group for New TB Drugs [newtbdrugs.org]

5. BTZ-043 | Working Group for New TB Drugs [newtbdrugs.org]

6. PBTZ169 - iM4TB [im4tb.org]

7. Macozinone (MCZ, PBTZ-169) | Working Group for New TB Drugs [newtbdrugs.org]

To cite this document: BenchChem. [Comprehensive Safety & Handling Guide: Nitro-
Benzoxazinones in Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3197017/docs#comprehensive-safety-handling-
guide-nitro-benzoxazinones-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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